BE“GH@ Methodological & Application

Check Availability & Pricing

Streamlining Research: A Guide to Linking
Datasets and Publications in COPO

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: CoPo 22
CAS No.: 606101-83-1
Cat. No.: B1623416
Get Quote
. J

In the modern scientific landscape, the clear and persistent linking of publications to their
underlying datasets is paramount for ensuring research transparency, reproducibility, and the
advancement of open science. The Collaborative Open Plant Omics (COPO) platform provides
a robust framework for researchers to manage and broker their data, facilitating the crucial
connection between scholarly articles and the data that supports them. This guide offers
detailed application notes and protocols for effectively linking publications to datasets within the
COPO ecosystem.

The COPO platform is designed to simplify the process of describing, submitting, and sharing
research data in line with FAIR (Findable, Accessible, Interoperable, and Reusable) data
principles.[1][2] By acting as a metadata broker, COPO enables researchers to enrich their
datasets with standardized metadata, which is essential for creating meaningful links to other
research outputs, including publications.[1][3]

Core Principles of Data-Publication Linking in COPO

The fundamental mechanism for linking publications to datasets in COPO revolves around the
use of persistent identifiers and rich metadata. When a dataset is submitted to a public
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repository through COPO, it receives a unique accession number. This accession number
serves as a stable and globally recognized identifier for the dataset.

The primary method for associating a publication with a dataset submitted via COPO is to cite
the dataset's accession number within the publication itself. This creates a direct and verifiable
link from the scholarly article back to the data. COPQO's role is to facilitate the acquisition of
these accession numbers and to ensure that the associated metadata is comprehensive and
accurate, thereby making the data more discoverable and citable.[1]

Experimental Protocol: Linking a Publication to a
COPO-Brokered Dataset

This protocol outlines the standard workflow for a researcher to submit a dataset through
COPO and subsequently link it to a publication.

Objective: To create a persistent and discoverable link between a research publication and its
associated dataset using the COPO platform.

Materials:

Research dataset (e.g., raw sequencing data, processed data files)

Completed metadata manifest file (in the format required by the target repository and COPO)

Manuscript for publication (in preparation or submitted)

ORCID (Open Researcher and Contributor ID)
Procedure:

o User Authentication: Log in to the COPO platform using your ORCIiD. This ensures that all
your research outputs are linked to your unique researcher profile.

e Data and Metadata Submission:

o Initiate a new data submission within the COPO interface.
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o Upload your research dataset files.

o Provide a detailed description of your data by completing the relevant metadata manifest.
This manifest will include information about the samples, experimental methods, and any
other relevant contextual details.

o Data Brokering to a Public Repository:

o Select the appropriate public repository for your data type (e.g., European Nucleotide
Archive - ENA).

o COPO will then broker the submission of your data and metadata to the chosen repository.
o Retrieval of Accession Number:

o Upon successful submission and processing by the public repository, COPO will track and
display the assigned accession number(s) for your dataset.[1] This accession number is
the key to linking your publication to the data.

o Citing the Dataset in Your Publication:

o In the manuscript of your research article, typically in the "Data Availability" statement or
the "Methods" section, cite the accession number of your dataset.

o Follow the citation guidelines of the journal and the public repository. A typical data citation
includes the author(s), year, title of the dataset, the repository, and the accession number.

e Publication:

o Submit your manuscript for publication. Once published, the article will contain a direct link
to the dataset, enabling readers to access and reuse the data.

Data Presentation: Key Metadata for Publication
Linking

While COPO doesn't have a direct "upload publication” feature, the richness of the metadata
you provide during data submission is critical for establishing the context and linkage to a
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future publication. The following table summarizes key metadata fields within a COPO
submission that support the association with a publication.

Metadata Category Key Metadata Fields Role in Publication Linking

Provides a high-level context

) ) Project Title, Project that should align with the
Project Information o
Description research themes of the
publication.

Links specific data points back
) Sample Identifiers, Sample to the physical samples
Sample Information o ) ) o
Description described in the publication's

methods section.

Ensures that the methods
] ] Experimental Design, described in the publication
Experimental Details ] ]
Protocols can be directly correlated with

the data generation process.

Links the data to the

researchers and funding that
Persistent Identifiers ORCID, Funder Grant IDs also support the publication,

creating a web of associated

research objects.

o _ _ The primary, direct link to be
Post-Submission Repository Accession Number o o
cited in the publication.

Visualization of the Linking Workflow

The following diagrams illustrate the logical workflow and the relationship between the different
components involved in linking a publication to a dataset via the COPO platform.
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Caption: Workflow for linking a dataset to a publication using COPO.
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Caption: Logical relationship between a publication and a COPO-managed dataset.
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Conclusion

The COPO platform plays a vital role in the research data lifecycle by streamlining the
submission of data to public repositories and ensuring it is described by rich, standardized
metadata. While the linking of a publication to a dataset is ultimately enacted by the researcher
through citation, COPO provides the essential infrastructure and tools to make this possible. By
facilitating the acquisition of citable accession numbers and promoting the use of detailed
metadata, COPO empowers researchers to create a transparent and interconnected web of
research outputs, thereby enhancing the integrity and impact of their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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